Cas no 18019-57-3 (Ethanone, 1-(2-benzoylphenyl)-)

• Product Name: Ethanone, 1-(2-benzoylphenyl)-
• CAS No: 18019-57-3
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 96174
• PubChem ID: 820297
• Update Time: 2025-11-02

Ethanone, 1-(2-benzoylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-benzoylphenyl)-
• 1-(2-benzoylphenyl)ethanone
• 18019-57-3
• SR-01000633240-1
• 1-(2-benzoylphenyl)ethan-1-one
• AO-435/42299860
• CCG-43311
• o-benzoyl acetophenone
• SCHEMBL822891
• DTXSID30356188
• 1-(2-benzoyl-phenyl)-ethanone

• Inchi： 1S/C15H12O2/c1-11(16)13-9-5-6-10-14(13)15(17)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： SEXKDZSOKXPFFH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 224.08376
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Ethanone, 1-(2-benzoylphenyl)-

1-(2-Benzoylphenyl)ethanone (CAS 18019-57-3): A Versatile Scaffold for Targeted Drug Development

1-(2-Benzoylphenyl)ethanone, identified by the chemical registry number CAS 18019-57-3, represents a critical molecular scaffold in medicinal chemistry. This compound, also known as Ethanone, 1-(2-benzoylphenyl)-, belongs to the class of aromatic ketones characterized by a benzoyl group attached to a phenyl ring via a methylene bridge. Its structural simplicity and functional versatility have positioned it as a promising candidate for the design of novel therapeutics targeting inflammatory diseases, neurodegenerative conditions, and oncological disorders. Recent advances in chemical biology and drug discovery have underscored the potential of this scaffold to serve as a platform for the development of multifunctional molecules with enhanced bioavailability and selectivity.

The molecular architecture of 1-(2-Benzoylphenyl)ethanone is defined by its core benzene ring, which is acylated with a benzoyl group at the para position relative to the carbonyl functionality. This structural feature imparts unique physicochemical properties, including moderate hydrophobicity and a conjugated π-system that facilitates interactions with biological targets. The compound's molecular weight of approximately 282.34 g/mol and its solubility profile in polar solvents make it amenable to modification through chemical derivatization, a key strategy in modern drug development. Recent studies have demonstrated that the introduction of functional groups at the α-carbon of the ketone moiety can significantly alter the compound's biological activity, as evidenced by its role in modulating protein kinase pathways and cytokine signaling.

Emerging research in the field of 1-(2-Benzoylphenyl)ethanone has revealed its potential as a precursor for the synthesis of bioactive derivatives with applications in anti-inflammatory and anti-cancer therapies. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the development of 1-(2-Benzoylphenyl)ethanone-based prodrugs that exhibit enhanced cellular uptake and reduced off-target toxicity compared to conventional small molecule inhibitors. These findings align with the growing emphasis on target-specific drug design, where the chemical structure of the scaffold plays a pivotal role in determining the therapeutic index. The compound's ability to form hydrogen bonds with receptor proteins has been further validated through molecular docking simulations, which suggest its potential for modulating G-protein coupled receptors (GPCRs) involved in immune response regulation.

From a synthetic perspective, the preparation of 1-(2-Benzoylphenyl)ethanone involves a multi-step process that typically begins with the Friedel-Crafts acylation of benzene derivatives. Recent advancements in catalytic methodologies have enabled the development of more efficient and environmentally sustainable synthesis routes. A 2024 paper in Green Chemistry described a novel palladium-catalyzed coupling reaction that allows for the direct formation of the benzoylphenyl moiety with high regioselectivity. This innovation not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, reflecting the industry's shift towards greener chemical manufacturing practices. Such improvements in synthetic efficiency are critical for scaling up production while maintaining the compound's structural integrity and functional properties.

The biological applications of 1-(2-Benzoylphenyl)ethanone extend beyond traditional pharmaceutical uses, with recent explorations into its role in materials science and nanotechnology. Researchers have demonstrated that the compound can be incorporated into polymer matrices to create stimuli-responsive materials capable of controlled drug release. A 2023 study in Advanced Healthcare Materials showcased the use of 1-(2-Benzoylphenyl)ethanone as a building block for the synthesis of biodegradable hydrogels that exhibit tunable mechanical properties. This application highlights the compound's adaptability across disciplines, underscoring its value as a multifunctional scaffold for interdisciplinary research. The ability to tailor its chemical properties through functional group modifications further enhances its potential for innovative applications in regenerative medicine and tissue engineering.

Current research trends in the field of 1-(2-Benzoylphenyl)ethanone emphasize its role in the development of next-generation therapeutics with improved pharmacokinetic profiles. A 2024 review in Drug Discovery Today highlighted the compound's potential as a lead molecule for the design of selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer progression. The study also discussed the importance of structure-activity relationship (SAR) analysis in optimizing the compound's potency and selectivity. These findings are particularly relevant in the context of personalized medicine, where the ability to fine-tune molecular interactions is essential for achieving therapeutic efficacy while minimizing adverse effects.

Looking ahead, the future of 1-(2-Benzoylphenyl)ethanone research is likely to be shaped by advancements in computational modeling and high-throughput screening technologies. Machine learning algorithms are being employed to predict the compound's interactions with biological targets, enabling the rapid identification of potential drug candidates. Additionally, the integration of metabolomics and proteomics approaches is expected to provide deeper insights into the compound's biological mechanisms of action. These technological innovations will not only accelerate the drug discovery process but also expand the scope of applications for 1-(2-Benzoylphenyl)ethanone in both therapeutic and non-therapeutic contexts.

In conclusion, 1-(2-Benzoylphenyl)ethanone (CAS 18019-57-3) stands as a versatile molecular scaffold with significant implications for modern medicinal chemistry. Its structural characteristics, coupled with recent advancements in synthetic and biological research, have positioned it as a key player in the development of novel therapeutics and materials. As the field continues to evolve, the compound's adaptability and functional versatility will undoubtedly drive further exploration into its potential applications, ensuring its relevance in both academic and industrial settings.

1-(2-Benzoylphenyl)ethanone remains an area of active investigation, with ongoing studies aimed at uncovering its full biological potential. The compound's unique properties continue to attract interest from researchers across various disciplines, highlighting its significance as a platform for innovation in chemical and biomedical sciences. As new methodologies and technologies emerge, the role of 1-(2-Benzoylphenyl)ethanone in advancing human health and scientific discovery is poised to expand further.